N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-methylbenzamide

• IUPAC Name: N-[2-[(2-chloro-6-fluorophenyl)methylsulfanyl]ethyl]-2-methylbenzamide
• InChI: InChI=1S/C17H17ClFNOS/c1-12-5-2-3-6-13(12)17(21)20-9-10-22-11-14-15(18)7-4-8-16(14)19/h2-8H,9-11H2,1H3,(H,20,21)
• InChI Key: YJNDOLCYPUDFRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCCSCC2=C(C=CC=C2Cl)F
• Molecular Formula: C17H17ClFNOS
• Molecular Weight: 337.8 g/mol

Description

N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-methylbenzamide, also known as CFM-2, is a small molecule inhibitor that has been extensively studied for its potential use in various scientific research applications. CFM-2 is a potent and selective inhibitor of a specific enzyme, known as fatty acid amide hydrolase (FAAH), which plays a key role in the endocannabinoid system.

Mechanism of Action

The mechanism of action of N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-methylbenzamide involves the inhibition of FAAH, which is an enzyme that breaks down endocannabinoids. By inhibiting FAAH, N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-methylbenzamide increases the levels of endocannabinoids, which can activate cannabinoid receptors in the body. This activation can have various effects on the body, including pain relief, anti-inflammatory effects, and appetite regulation.
Biochemical and Physiological Effects
N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-methylbenzamide has been shown to have various biochemical and physiological effects in preclinical studies. For example, N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-methylbenzamide has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-methylbenzamide has also been shown to have anti-anxiety and antidepressant effects in animal models of anxiety and depression. In addition, N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-methylbenzamide has been shown to regulate appetite and body weight in animal models of obesity.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-methylbenzamide for lab experiments is its potency and selectivity for FAAH. This allows researchers to selectively target FAAH without affecting other enzymes or receptors in the body. However, one limitation of N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-methylbenzamide is its relatively short half-life, which can make it difficult to study its long-term effects in vivo.

Future Directions

There are several future directions for the study of N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-methylbenzamide and its potential use in various scientific research applications. One area of future research is the development of more potent and selective FAAH inhibitors, which could have even greater therapeutic potential. Another area of future research is the study of the long-term effects of FAAH inhibition, including potential effects on the endocannabinoid system and other physiological processes. Finally, the potential use of FAAH inhibitors for the treatment of various diseases, including pain, inflammation, anxiety, and depression, is an area of active research.

Scientific Research Applications

N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-methylbenzamide has been extensively studied for its potential use in various scientific research applications. One of the main applications of N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-methylbenzamide is in the study of the endocannabinoid system, which is a complex signaling system that regulates various physiological processes, including pain, inflammation, and appetite. By inhibiting FAAH, N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-methylbenzamide increases the levels of endocannabinoids, which can have various effects on the body.